Cas no 170108-07-3 (Methyl 2-amino-3,4-difluorobenzoate)

Methyl 2-amino-3,4-difluorobenzoate is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. It offers high purity and stability, facilitating efficient reactions in organic synthesis. Its unique fluorinated aromatic ring structure contributes to its distinctive reactivity, making it a valuable intermediate in the development of novel compounds.

Methyl 2-amino-3,4-difluorobenzoate structure

170108-07-3 structure

Product Name:Methyl 2-amino-3,4-difluorobenzoate

CAS No:170108-07-3

MF:C₈H₇F₂NO₂

MW:187.143489122391

MDL:MFCD09996886

CID:871078

PubChem ID:22621156

Update Time:2025-07-28

Methyl 2-amino-3,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-amino-3,4-difluorobenzoate
- ACT00506
- AK-80528
- ANW-68266
- CTK6I9796
- MolPort-004-778-640
- SureCN7558755
- Benzoic acid, 2-amino-3,4-difluoro-, methyl ester (9CI)
- METHYL2-AMINO-3,4-DIFLUOROBENZOATE
- EN300-181502
- DTXSID00627019
- MFCD09996886
- TS-02624
- Benzoic acid, 2-amino-3,4-difluoro-, methyl ester
- AKOS010308276
- 170108-07-3
- DB-351821
- SCHEMBL7558755
- CL8517
- MDL： MFCD09996886
- Inchi： 1S/C8H7F2NO2/c1-13-8(12)4-2-3-5(9)6(10)7(4)11/h2-3H,11H2,1H3
- InChI Key： MQSMXRFDHQTFDU-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(C(=O)OC)=C1N)F

Computed Properties

Exact Mass: 187.04451
Monoisotopic Mass: 187.04448479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32

Methyl 2-amino-3,4-difluorobenzoate Pricemore >>

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